2-chloro-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-chloro-N-(1,2,3,4-tetrahydroisoquinolin-7-yl)pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C15H14ClN3O.ClH/c16-14-13(2-1-6-18-14)15(20)19-12-4-3-10-5-7-17-9-11(10)8-12;/h1-4,6,8,17H,5,7,9H2,(H,19,20);1H
• InChI Key: OQCIDPULNBVZSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C=CC(=C2)NC(=O)C3=C(N=CC=C3)Cl.Cl
• Molecular Formula: C15H15Cl2N3O
• Molecular Weight: 324.2 g/mol

Description

This compound is a derivative of 1,2,3,4-tetrahydroisoquinoline (THIQ), an important structural motif of various natural products and therapeutic lead compounds. THIQ based compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

The synthesis of THIQ derivatives has garnered significant attention in recent years. Traditional approaches to the synthesis of C(1)-substituted THIQs include the use of harsh conditions or preassembled substrates. Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C(sp3)–H bond of THIQ with various nucleophiles have been explored.

Molecular Structure Analysis

The molecular structure of THIQ derivatives is often analyzed using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the compound’s molecular geometry, connectivity of atoms, and molecular mass.

Chemical Reactions Analysis

Various multicomponent reactions for the C(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines have been studied. In particular, reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted.